Cas no 2171772-24-8 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-sulfamoylethyl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-sulfamoylethyl)carbamoylpropanoic acid
• CAS No: 2171772-24-8
• MF: C₂₁H₂₃N₃O₇S
• MW: 461.48822426796
• CID: 6178703
• PubChem ID: 165485918
• Update Time: 2025-07-02

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-sulfamoylethyl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-sulfamoylethyl)carbamoylpropanoic acid
• EN300-1487322
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-sulfamoylethyl)carbamoyl]propanoic acid
• 2171772-24-8

• Inchi： 1S/C21H23N3O7S/c22-32(29,30)10-9-23-20(27)18(11-19(25)26)24-21(28)31-12-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,17-18H,9-12H2,(H,23,27)(H,24,28)(H,25,26)(H2,22,29,30)
• InChI Key： QHJGRKSTLWGIAF-UHFFFAOYSA-N
• SMILES： S(CCNC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 461.12567125g/mol
• Monoisotopic Mass: 461.12567125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 776
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 173Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-sulfamoylethyl)carbamoylpropanoic acid

Professional Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-sulfamoylethyl)carbamoylpropanoic Acid (CAS No. 2171772-24-8)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-sulfamoylethyl)carbamoylpropanoic acid, with the CAS number 2171772-24-8, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in both academic and industrial settings.

The molecular structure of this compound features a complex arrangement of functional groups, including a fluoren-9-yl moiety, a methoxycarbonyl group, and a sulfamoyl group. These features contribute to its unique chemical properties and potential applications in drug design. The presence of the fluoren-9-yl group, in particular, is noteworthy as it is often associated with enhanced binding affinity and stability in drug candidates.

In recent years, there has been growing interest in the development of novel therapeutic agents that target specific biological pathways. 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-sulfamoylethyl)carbamoylpropanoic acid has been investigated for its potential role in modulating various cellular processes. Its dual functionality, combining both amino and sulfamoyl groups, makes it a versatile scaffold for further chemical modifications and derivatization.

One of the most compelling aspects of this compound is its potential application in the treatment of inflammatory diseases. Studies have shown that sulfamoyl-containing compounds can interact with specific enzymes and receptors involved in inflammation, thereby reducing the symptoms associated with these conditions. The fluoren-9-yl moiety further enhances its pharmacological profile by improving solubility and bioavailability.

Furthermore, the methoxycarbonyl group in the molecule plays a crucial role in stabilizing the compound's structure and enhancing its interactions with biological targets. This feature is particularly important in drug design, where structural stability is often a key determinant of efficacy. The combination of these functional groups makes 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-sulfamoylethyl)carbamoylpropanoic acid a promising candidate for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy. By leveraging these tools, scientists have been able to identify potential binding sites and optimize the structure of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-sulfamoylethyl)carbamoylpropanoic acid for better interaction with therapeutic targets. This approach has significantly accelerated the drug discovery process and has led to the identification of several novel lead compounds.

The sulfamoyl group in this compound is particularly interesting from a mechanistic standpoint. Sulfamoylated derivatives have been shown to exhibit inhibitory effects on various enzymes involved in metabolic pathways. For instance, they can target enzymes such as carbonic anhydrase and xanthine oxidase, which are implicated in conditions like gout and hypertension. The ability to modulate these enzymes opens up new avenues for therapeutic intervention.

In addition to its potential applications in inflammation and metabolic diseases, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-sulfamoylethyl)carbamoylpropanoic acid has also been explored for its anti-cancer properties. Preliminary studies suggest that this compound can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. The fluoren-9-yl moiety, with its ability to crosslink with DNA strands, may play a critical role in this mechanism.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) have been employed to construct the complex molecular framework efficiently. These methods not only improve scalability but also allow for rapid screening of different derivatives.

The pharmacokinetic properties of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-sulfamoylethyl)carbamoylpropanoic acid are also under investigation. Understanding how the body processes this compound is essential for optimizing its therapeutic potential. Studies have shown that sulfamoylated compounds generally exhibit good oral bioavailability and moderate metabolic stability, making them suitable for systemic administration.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-sulfamoylethyl)carbamoylpropanoic acid (CAS No. 2171772-24-8) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features and biological activities make it an attractive candidate for further research and development. As our understanding of drug design principles continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases.